Cas no 1352507-74-4 (5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide)

• Product Name: 5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide
• CAS No: 1352507-74-4
• MF: C₅H₅BrN₂O₃S
• MW: 253.073798894882
• CID: 5188820
• Update Time: 2025-10-30

5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide
• 5-Bromo-4-oxo-1,4-dihydro-pyridine-3-sulfonic acid amide

• Inchi： 1S/C5H5BrN2O3S/c6-3-1-8-2-4(5(3)9)12(7,10)11/h1-2H,(H,8,9)(H2,7,10,11)
• InChI Key： FVCVEPNQCOQPOV-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C(O)=C1S(N)(=O)=O

Additional information on 5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide

Introduction to 5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide (CAS No. 1352507-74-4)

5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1352507-74-4, belongs to the pyridine sulfonamide class, a group of molecules known for their diverse biological activities and utility in drug development. The structural features of this compound, including the presence of a bromine substituent, a hydroxyl group, and a sulfonamide moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The significance of 5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide lies in its role as a versatile intermediate in the synthesis of more complex pharmacophores. The bromine atom at the 5-position and the hydroxyl group at the 4-position provide reactive sites for further functionalization, making this compound a valuable building block for designing novel therapeutic agents. Additionally, the sulfonamide group is known to enhance water solubility and bioavailability, which are critical factors in drug formulation.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine sulfonamides. These compounds have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The 5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide structure has been investigated for its ability to interact with biological targets such as enzymes and receptors, leading to the development of potent inhibitors. For instance, studies have demonstrated its efficacy in modulating kinases and other signaling proteins involved in disease pathways.

One of the most compelling aspects of 5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide is its utility in fragment-based drug design. By leveraging its scaffold, researchers can generate libraries of derivatives with tailored biological activities. This approach has been particularly successful in oncology, where small-molecule inhibitors are being developed to target specific mutations or overexpressed proteins in cancer cells. The sulfonamide moiety plays a crucial role in this context by facilitating hydrogen bonding interactions with key residues in protein active sites.

The synthesis of 5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the bromination of a pyridine precursor followed by hydroxyl group introduction at the 4-position. Subsequent sulfonylation via an amide coupling reaction yields the final product. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve yield and selectivity, ensuring high-quality material for downstream applications.

Recent advancements in computational chemistry have further enhanced the understanding of 5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide's interactions with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential lead compounds for drug development. These simulations have revealed that subtle modifications to the pyridine ring can significantly alter binding properties, guiding medicinal chemists in optimizing potency and selectivity.

The pharmaceutical industry has recognized the value of 5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide as a key intermediate in pipeline projects. Several companies have incorporated this compound into their research programs aimed at discovering novel therapeutics for unmet medical needs. Its structural versatility allows for rapid diversification into structurally diverse analogs, enabling high-throughput screening campaigns to identify hits with desired pharmacological profiles.

In conclusion, 5-Bromo-4-hydroxy-pyridine-3-sulfonic acid amide (CAS No. 1352507-74-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for drug discovery and development. As research continues to uncover new therapeutic applications for pyridine sulfonamides, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.